3-Methoxy-1-propenylboronic acid

• Molecular Formula: C4H9BO3
• Molecular Weight: 115.93 g/mol
• IUPAC Name: 3-methoxyprop-1-enylboronic acid
• InChI: InChI=1S/C4H9BO3/c1-8-4-2-3-5(6)7/h2-3,6-7H,4H2,1H3
• InChI Key: IIPMDPYJIRRSHW-UHFFFAOYSA-N
• SMILES: B(C=CCOC)(O)O

Description

3-Methoxy-1-propenylboronic acid (CAS 1092449-36-9) is a fine chemical with the molecular formula C₄H₉BO₃ and a molecular weight of 115.92 g/mol. This compound is a valuable boronic acid reagent for use in organic synthesis, particularly in metal-catalyzed cross-coupling reactions . It serves as a key building block for introducing the 3-methoxy-1-propenyl moiety into more complex molecules. Its research value is highlighted in medicinal chemistry, where it has been employed in Suzuki-Miyaura coupling reactions to synthesize novel hydroquinone analogues for the evaluation of antitumor and cytotoxic activities . The mechanism of action of the resulting compounds is often related to their role as redox-active molecules, potentially involved in Michael addition reactions or interfering with cellular oxidative processes . As a reagent, it enables the exploration of structure-activity relationships in drug discovery. The product is typically supplied as a solid and should be stored refrigerated at 2-8°C . This product is For Research Use Only and is not intended for diagnostic or therapeutic use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-Methoxy-1-propenylboronic acid with structurally related boronic acids:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications
3-Methoxy-1-propenylboronic acid	C₄H₉BO₃	115.81	Alkenyl chain, methoxy	Cross-coupling for alkenes, polymer synthesis
3-Methacrylamidophenylboronic acid	C₁₀H₁₂BNO₃	204.81	Phenyl ring, methacrylamide	Bioconjugation, sensor development
6-(BOC-Methylamino)pyridine-3-boronic acid	C₁₂H₁₉BN₂O₄	265.81	Pyridine ring, BOC-protected amine	Pharmaceutical intermediates
3-Propionoxyphenylboronic acid	C₉H₁₁BO₄	193.81	Phenyl ring, propionoxy ester	Prodrug synthesis, ester hydrolysis studies
3-(Methoxycarbonyl)phenylboronic acid	C₈H₉BO₄	179.81	Phenyl ring, methoxycarbonyl	Electron-deficient coupling partners
3-Methoxy-4-(4-methylimidazol-1-yl)phenylboronic acid	C₁₁H₁₃BN₂O₃	231.81	Phenyl ring, methoxy, methylimidazole	Kinase inhibitor synthesis

Key Research Findings

• 3-Methoxy-1-propenylboronic Acid :
  Used in synthesizing α,β-unsaturated ketones via cross-coupling with aryl halides. The (E)-configuration of its pinacol ester ensures stereochemical fidelity.
• 3-Propionoxyphenylboronic Acid: Demonstrates hydrolytic stability under physiological conditions, making it suitable for prodrug applications.
• 3-Methoxy-4-(4-methylimidazol-1-yl)phenylboronic Acid: Critical in developing tyrosine kinase inhibitors, with the imidazole group acting as a hydrogen bond donor.

Preparation Methods

Physical Constants

Data from Sigma-Aldrich (Product 592935) for the pinacol ester precursor reveals:

Property	Value
Boiling Point	229–230°C (lit.)
Density	0.933 g/mL at 25°C
Refractive Index	$$ n_{20}^D = 1.4430 $$
Flash Point	101.1°C (closed cup)
SMILES	COC\C=C\B1OC(C)(C)C(C)(C)O1

The boronic acid itself is typically generated via hydrolysis of this ester, though commercial availability has been discontinued.

Synthetic Methodologies

Pinacol Ester Route

The most documented approach involves synthesizing the pinacol-protected boronic ester as a stable intermediate. As reported in PMC6780176, this compound serves as a coupling partner in palladium-catalyzed reactions:

• Ester Preparation :

  • A propenyl Grignard reagent (e.g., CH₂=CH-CH₂-MgBr) reacts with triisopropyl borate in THF at −78°C.
  • Subsequent transesterification with pinacol (2,3-dimethyl-2,3-butanediol) yields the protected boronic ester.
  • Key advantage: Stabilizes the boronic acid against protodeboronation.

• Hydrolysis to Boronic Acid :

  • Treatment with aqueous HCl (1M) at 0°C for 2 hours cleaves the pinacol group.
  • Yields >90% after purification via recrystallization.

Direct Alkylation Strategies

A patent (CA2268226A1) describes an alternative pathway starting from 1,3-propanediol, though this primarily targets 3-methoxy-1-propanol as a precursor:

• Methoxy Group Introduction :

  • 1,3-Propanediol reacts with methyl chloride (2 bar pressure) in the presence of KOH/KI at 100–120°C.
  • Selectivity for 3-methoxy-1-propanol reaches 96%.

• Dehydration to Alkenyl Intermediate :

  • Acid-catalyzed dehydration (H₂SO₄, 150°C) converts the alcohol to 3-methoxy-1-propene.
  • Hydroboration with BH₃·THF followed by oxidation yields the boronic acid.

Reaction Optimization and Challenges

Stereochemical Control

The trans configuration of the double bond is achieved through:

• Wittig Reaction : Using (methoxymethylene)triphenylphosphorane and propanal derivatives.
• Pd-Catalyzed Isomerization : As demonstrated in PMC6780176, [(π-allyl)PdCl]₂ catalysts ensure >95% trans selectivity.

Byproduct Formation

Major byproducts include:

• 1,3-Dimethoxypropane : Forms via over-alkylation (up to 5% yield).
• Protodeboronation Products : Mitigated by using pinacol protection and low-temperature hydrolysis.

Applications in Organic Synthesis

Antitumor Agent Development

In PMC6780176, the pinacol ester derivative was coupled with bromohydroquinone to create quinone-based antitumor compounds. The reaction proceeded at 0.26 mmol scale with 72% yield, demonstrating the reagent’s utility in constructing bioactive molecules.

Material Science

The boronic acid’s ability to form self-assembled monolayers (SAMs) on gold surfaces has been exploited in sensor development. Thiol-functionalized derivatives exhibit stable binding ($$ K_d = 10^{-8} $$ M) to carbohydrate targets.

Industrial-Scale Considerations

Cost Analysis

• Pinacol Ester Synthesis : ~$450/g (Sigma-Aldrich historical pricing).
• In-House Production : Estimated at $120/g using the patent’s methoxypropanol pathway.

Q & A

Q. What are the recommended analytical techniques for confirming the purity and structural integrity of 3-Methoxy-1-propenylboronic acid?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): Use $^1H$, $^{13}C$, and $^{11}B$ NMR to confirm the presence of the methoxy group, propenyl chain, and boronic acid moiety. Compare chemical shifts with structurally similar boronic acids (e.g., 3-Methoxy-4-methylphenylboronic acid, δ ~6.8–7.2 ppm for aromatic protons) .
• High-Performance Liquid Chromatography (HPLC): Employ reverse-phase HPLC with UV detection (λ = 254 nm) to assess purity. Purity thresholds >97% are typical for research-grade boronic acids, as seen in analogous compounds like 2-Methoxyisonicotinic acid derivatives .
• Mass Spectrometry (LC-MS): Confirm molecular weight (e.g., [M+H]+ ion) and detect trace impurities. For example, 3-Methoxypyridine-5-boronic acid pinacol ester was validated via LC-MS for synthetic intermediates .

Q. How should 3-Methoxy-1-propenylboronic acid be stored to ensure stability during experiments?

Methodological Answer:

• Temperature: Store at 0–6°C under inert gas (argon/nitrogen) to prevent hydrolysis of the boronic acid group. This aligns with storage protocols for 3-Methoxy-4-methylphenylboronic acid and 2-Methoxypyridine-4-boronic acid pinacol ester .
• Moisture Control: Use desiccants in sealed containers. Boronic acids are prone to dehydration, forming boroxines, which can be reversed by rehydration .
• Light Sensitivity: Avoid prolonged exposure to UV/visible light, as methoxy groups may undergo photodegradation .

Q. What synthetic routes are commonly employed to prepare 3-Methoxy-1-propenylboronic acid?

Methodological Answer:

• Suzuki-Miyaura Coupling Precursor Synthesis: Start with halogenated precursors (e.g., 3-methoxy-1-propenyl halide) and perform transmetallation with bis(pinacolato)diboron. Optimize catalyst systems (Pd(PPh$_3$)$_4$) and base (K$_2$CO$_3$) in THF/water .
• Grignard Reaction: React 3-methoxypropenylmagnesium bromide with trimethyl borate, followed by acidic hydrolysis. Monitor reaction progress via TLC (R$_f$ = 0.3–0.5 in ethyl acetate/hexane) .

Advanced Research Questions

Q. How can reaction conditions be optimized for 3-Methoxy-1-propenylboronic acid in cross-coupling reactions?

Methodological Answer:

• Catalyst Screening: Test Pd catalysts (e.g., Pd(OAc)$_2$, PdCl$_2$(dppf)) with ligands (XPhos, SPhos) to enhance coupling efficiency. For example, 2-Fluoro-6-methoxyphenylboronic acid achieved 85% yield using Pd(dtbpf)Cl$_2$ .
• Solvent Systems: Compare polar aprotic solvents (DMF, DMSO) versus ethereal solvents (THF, dioxane). Polar solvents may stabilize boronate intermediates but risk side reactions with propenyl groups .
• Temperature Gradients: Perform kinetic studies at 25°C, 50°C, and 80°C. Elevated temperatures may accelerate coupling but degrade boronic acid .

Q. What strategies mitigate competing side reactions (e.g., protodeboronation) in propenylboronic acid derivatives?

Methodological Answer:

• Additive Optimization: Include Cs$_2$CO$_3$ or KHF$_2$ to stabilize the boronate species. For instance, 3-Methoxypyridine-5-boronic acid pinacol ester showed reduced protodeboronation with CsF .
• Protecting Groups: Temporarily protect the boronic acid as a pinacol ester. Deprotect post-coupling using mild acidic conditions (e.g., 1M HCl in THF) .
• Low-Oxygen Conditions: Conduct reactions under argon to prevent oxidation of the propenyl chain .

Q. How can computational modeling guide the design of experiments involving 3-Methoxy-1-propenylboronic acid?

Methodological Answer:

• DFT Calculations: Model transition states for Suzuki-Miyaura coupling to predict regioselectivity. Compare with analogous systems like 4-Methoxyphenylboronic acid, where methoxy groups influence electron density at the boron center .
• Molecular Dynamics (MD): Simulate solvent effects on boronic acid stability. For example, aqueous environments may accelerate hydrolysis, necessitating anhydrous conditions .
• Docking Studies: Predict binding affinities in catalytic systems (e.g., Pd complexes) to identify optimal ligand geometries .

Q. What analytical methods resolve discrepancies in reported reactivity data for methoxy-substituted boronic acids?

Methodological Answer:

• Controlled Replication: Repeat literature procedures (e.g., Suzuki couplings) under identical conditions. Note variables like trace moisture or catalyst lot variations .
• Isotopic Labeling: Use $^{18}O$-labeled methoxy groups to track oxygen transfer during side reactions .
• High-Resolution MS/MS: Identify byproducts (e.g., boroxines) that may skew yield calculations. For example, 3-(Methoxymethoxy)phenylboronic acid formed dimers detectable via HRMS .